Cas no 26209-83-6 (1-Propanamine,3-(methylsulfonyl)-)

• Product Name: 1-Propanamine,3-(methylsulfonyl)-
• CAS No: 26209-83-6
• MF: C₄H₁₁NO₂S
• MW: 137.20063996315
• CID: 242603
• PubChem ID: 21949286
• Update Time: 2025-05-17

1-Propanamine,3-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,3-(methylsulfonyl)-
• 3-(methylsulfonyl)propan-1-amine
• 3-(METHYLSULFONYL)PROPAN-1-AMINE HYDROCHLORIDE
• 3-methanesulfonyl-propylamine hydrochloride
• 3-Methanesulfonyl-propyl-ammonium, chloride
• 3-aminopropranesulfonic acid
• 3-methanesulfonyl-propylamine
• 3-Methanesulfonyl-propyl-ammonium
• 3-Methanesulfonyl-propyl-ammonium: chloride
• 3-Methansulfonyl-propylamin
• chloride
• methyl 3-aminopropyl sulfone
• AB01003808-03
• 26209-83-6
• BBA20983
• NCGC00326499-01
• EN300-49519
• BB 0256994
• AB01003808-01
• QUYFSHOLLKVPGX-UHFFFAOYSA-N
• BS-12852
• 3-methanesulfonylpropan-1-amine
• FT-0681838
• 3-methylsulfonylpropan-1-amine
• AKOS009186109
• SCHEMBL1446201

• Inchi： 1S/C4H11NO2S/c1-8(6,7)4-2-3-5/h2-5H2,1H3
• InChI Key： QUYFSHOLLKVPGX-UHFFFAOYSA-N
• SMILES： S(C)(CCCN)(=O)=O

Computed Properties

• Exact Mass: 173.02800
• Monoisotopic Mass: 137.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Boiling Point: 330.8°C at 760 mmHg
• Flash Point: 153.8°C
• PSA: 68.54000
• LogP: 1.96290

1-Propanamine,3-(methylsulfonyl)- Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 1-Propanamine,3-(methylsulfonyl)-

Introduction to 1-Propanamine,3-(methylsulfonyl)- (CAS No. 26209-83-6)

1-Propanamine,3-(methylsulfonyl)-, identified by the Chemical Abstracts Service Number (CAS No.) 26209-83-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a primary amine group and a methylsulfonyl substituent, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both polar functional groups—the amine and the sulfonyl—enhances its solubility in polar solvents and its reactivity in organic transformations, making it a versatile building block for medicinal chemistry applications.

The structure of 1-Propanamine,3-(methylsulfonyl)- is characterized by a propane backbone with an amine group at the first carbon and a methylsulfonyl group at the third carbon. This arrangement imparts both basicity and electrophilicity to the molecule, facilitating its participation in nucleophilic substitution reactions and metal coordination processes. The methylsulfonyl group, in particular, is known for its ability to stabilize positive charges and enhance metabolic stability in drug candidates, making this compound particularly useful in the development of protease inhibitors and other enzyme-targeting agents.

In recent years, 1-Propanamine,3-(methylsulfonyl)- has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its incorporation into drug molecules has shown promise in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. For instance, researchers have utilized this compound to develop potent inhibitors of matrix metalloproteinases (MMPs), which are enzymes implicated in tissue degradation and tumor invasion. The amine group allows for further derivatization via amide bond formation, while the methylsulfonyl moiety provides a scaffold for hydrogen bonding interactions with biological targets.

One of the most compelling aspects of 1-Propanamine,3-(methylsulfonyl)- is its role in enhancing drug bioavailability and pharmacokinetic profiles. The sulfonyl group contributes to lipophilicity while maintaining sufficient polarity for good absorption across biological membranes. This balance is critical for designing drugs that exhibit optimal pharmacokinetic properties, including improved solubility and reduced clearance rates. Additionally, the compound’s ability to form stable complexes with metal ions has opened avenues for its use in metallodrug development, where metal-organic frameworks (MOFs) or metalloproteins are engineered for therapeutic purposes.

Advances in synthetic methodologies have further expanded the utility of 1-Propanamine,3-(methylsulfonyl)-. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled the efficient construction of complex derivatives with tailored properties. These methods allow chemists to modify the electronic and steric environment of the molecule precisely, leading to enhanced binding affinity and selectivity against biological targets. For example, palladium-catalyzed C-N coupling reactions have been employed to introduce aryl or heteroaryl groups at the amine position, generating novel scaffolds for kinase inhibition.

The pharmaceutical industry has taken note of these developments, with several companies investing in libraries of derivatives based on 1-Propanamine,3-(methylsulfonyl)- for high-throughput screening (HTS) campaigns. Such libraries are instrumental in identifying lead compounds for further optimization. Preclinical studies have demonstrated that certain derivatives exhibit significant activity against disease-relevant enzymes and receptors. For instance, a series of sulfonamide-containing analogs derived from this compound have shown efficacy in preclinical models of cancer by inhibiting key signaling pathways involved in cell proliferation and survival.

Beyond pharmaceutical applications, 1-Propanamine,3-(methylsulfonyl)- has found utility in agrochemical research. Its structural features make it a suitable precursor for synthesizing herbicides and fungicides that target specific enzymatic pathways in plants. By modulating these pathways, researchers aim to develop more sustainable agricultural practices that reduce reliance on traditional chemical treatments. The compound’s ability to interact with biological macromolecules also makes it valuable for developing biosensors and diagnostic tools used in environmental monitoring.

The environmental impact of chemical synthesis is another consideration when evaluating compounds like 1-Propanamine,3-(methylsulfonyl)-. Efforts are underway to develop greener synthetic routes that minimize waste generation and energy consumption. Catalytic processes using recyclable ligands or water-tolerant catalysts are being explored to enhance sustainability without compromising yield or purity. These innovations align with global initiatives to promote green chemistry principles across all stages of drug development.

In conclusion,1-Propanamine,3-(methylsulfonyl)-, CAS No. 26209-83-6, represents a promising chemical entity with diverse applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes—combining an amine group with a methylsulfonyl moiety—endow it with remarkable reactivity and functional versatility. As research continues to uncover new synthetic strategies and biological targets,this compound is poised to play an increasingly important role in advancing chemical innovation throughout multiple scientific disciplines.